Cas no 1806136-61-7 (2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1806136-61-7
• MF: C₉H₈F₃IN₂O₃
• MW: 376.071105003357
• CID: 4837891
• Update Time: 2025-06-14

2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H8F3IN2O3/c10-9(11,12)18-6-1-4(2-7(16)17)8(13)15-5(6)3-14/h1H,2-3,14H2,(H,16,17)
• InChI Key： WSKAUZUPRFICJN-UHFFFAOYSA-N
• SMILES： IC1=C(CC(=O)O)C=C(C(CN)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: -1.2
• Topological Polar Surface Area: 85.4

Additional information on 2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid

Comprehensive Overview of 2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806136-61-7)

The compound 2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806136-61-7) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl group, iodo substitution, and trifluoromethoxy moiety, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and neurological disorders.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid?" The synthesis typically involves multi-step reactions, starting with halogenation of pyridine derivatives, followed by functional group transformations. The iodo group enhances reactivity for cross-coupling reactions, while the trifluoromethoxy group improves metabolic stability—a key consideration in modern medicinal chemistry. Recent publications highlight its utility in Suzuki-Miyaura and Buchwald-Hartwig couplings, aligning with the growing demand for heterocyclic building blocks in fragment-based drug design.

From an SEO perspective, terms like "pyridine acetic acid derivatives" and "trifluoromethoxy-substituted pharmaceuticals" are trending in scientific literature searches. This compound’s CAS No. 1806136-61-7 is often queried alongside solubility data (DMSO or aqueous solubility) and HPLC purification methods, reflecting user interest in practical handling. Its aminomethyl functionality also ties into discussions about prodrug strategies, a hot topic in improving oral bioavailability of therapeutics.

Environmental and regulatory considerations are another focus area. While not classified as hazardous, researchers frequently search for "green chemistry approaches" to synthesize such intermediates. The iodo substituent prompts queries about heavy metal alternatives, though its stoichiometric use remains justified in high-value applications. Computational studies of this compound’s molecular docking potential are also rising, driven by AI-assisted drug discovery trends.

In summary, 2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid exemplifies the intersection of structural complexity and functional versatility. Its relevance spans medicinal chemistry, material science, and catalysis, making it a compelling subject for both academic and industrial R&D. As patent filings citing this scaffold increase, so does its visibility in databases like SciFinder and Reaxys—underscoring its role in next-generation molecular design.